Cas no 1804483-03-1 (Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804483-03-1
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4835462
• Update Time: 2025-05-21

Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H7F4NO4/c1-17-8(16)5-3-14-7(18-9(11,12)13)4(2-10)6(5)15/h3H,2H2,1H3,(H,14,15)
• InChI Key： OWNAHGVNKUGLII-UHFFFAOYSA-N
• SMILES： FCC1C(C(C(=O)OC)=CNC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 438
• XLogP3: 1.7
• Topological Polar Surface Area: 64.599

Additional information on Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate: A Comprehensive Overview

The compound Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate, with the CAS number 1804483-03-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemistry, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a trifluoromethoxy group, a fluoromethyl group, a hydroxyl group, and a methyl ester moiety. These substituents contribute to its intriguing chemical properties and potential applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to construct the pyridine core with high precision. The incorporation of electron-withdrawing groups, such as the trifluoromethoxy and fluoromethyl substituents, significantly influences the electronic properties of the molecule. This makes it an attractive candidate for exploring its role in various chemical reactions and biological systems.

In terms of biological activity, studies have demonstrated that this compound exhibits potent inhibitory effects against several enzymes associated with inflammatory pathways. For instance, it has shown remarkable activity against cyclooxygenase-2 (COX-2), which is a key target in anti-inflammatory drug discovery. Additionally, its ability to modulate other enzyme systems has opened up avenues for exploring its potential as a lead compound in drug development.

The presence of the hydroxyl group on the pyridine ring introduces additional functional complexity to this molecule. This hydroxyl group can participate in hydrogen bonding interactions, which are critical for molecular recognition and binding in biological systems. Furthermore, the methyl ester moiety enhances the compound's solubility in organic solvents, making it more amenable for use in various chemical processes.

From an agrochemical perspective, this compound has been investigated for its potential as a herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism or fungal growth has been reported in recent studies. However, further research is required to fully understand its efficacy and safety profile for agricultural applications.

In materials science, the unique electronic properties of this compound make it a promising candidate for applications in organic electronics. The electron-withdrawing groups on the pyridine ring can modulate the electronic characteristics of materials, potentially leading to advancements in organic light-emitting diodes (OLEDs) or photovoltaic devices.

Recent collaborative efforts between academic institutions and industry have focused on optimizing the synthesis of this compound on a larger scale. Green chemistry principles have been integrated into these processes to minimize environmental impact and improve sustainability. Such initiatives underscore the importance of responsible chemical manufacturing in addressing global challenges.

In conclusion, Methyl 3-(fluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups continue to inspire innovative research directions. As scientific understanding of this compound deepens, it holds great promise for contributing to advancements in medicine, agriculture, and materials science.